Cas no 1211510-85-8 (2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole)

• Product Name: 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole
• CAS No: 1211510-85-8
• MF: C₁₀H₇Cl₂NS
• MW: 244.140279054642
• CID: 4577967
• PubChem ID: 46785515
• Update Time: 2025-06-29

2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-4-(2-chlorophenyl)thiazole
• 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole

• Inchi： 1S/C10H7Cl2NS/c11-5-10-13-9(6-14-10)7-3-1-2-4-8(7)12/h1-4,6H,5H2
• InChI Key： KSABEYVZHUZPFK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2Cl)N=C1CCl

Additional information on 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole

Introduction to 2-(Chloromethyl)-4-(2-Chlorophenyl)-1,3-Thiazole (CAS No. 1211510-85-8)

2-(Chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole (CAS No. 1211510-85-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class, which is known for its diverse biological activities and potential applications in drug discovery. The unique structural features of 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole make it an attractive candidate for various chemical and biological studies.

The molecular structure of 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole consists of a thiazole ring with a chloromethyl group and a 2-chlorophenyl substituent. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which confer unique chemical properties and reactivity. The presence of the chloromethyl and 2-chlorophenyl groups adds further complexity and functionality to the molecule, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, the study of thiazoles has expanded significantly due to their potential as scaffolds for drug development. Thiazoles are known to exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The specific structure of 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole has been investigated for its potential in various therapeutic areas. For instance, research has shown that compounds with similar structures can modulate enzyme activities and interact with specific protein targets, making them valuable leads for drug discovery.

The synthesis of 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 2-chlorobenzaldehyde with thiourea followed by treatment with chloroacetyl chloride. This multi-step process yields the desired product with high purity and yield. The synthetic route is not only efficient but also scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole, such as its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its use in various applications. For example, the compound's solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for biological assays and drug formulation studies.

In terms of biological activity, 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have explored its ability to inhibit kinases, which are key regulators of cellular processes such as cell growth and division. The compound's ability to selectively target these enzymes without causing significant toxicity to normal cells makes it a promising candidate for further development.

The pharmacokinetic properties of 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole have also been evaluated in preclinical models. These studies have provided valuable insights into the compound's absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity at therapeutic doses. These characteristics are essential for ensuring the safety and efficacy of the compound in clinical settings.

To further enhance the therapeutic potential of 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole, researchers are exploring various strategies to optimize its structure and improve its pharmacological properties. This includes modifying functional groups to enhance binding affinity to target proteins or to improve metabolic stability. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can enhance the compound's bioavailability and reduce side effects.

In conclusion, 2-(chloromethyl)-4-(2-chlorophenyl)-1,3-thiazole (CAS No. 1211510-85-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in healthcare.